Cefdinir Impurity 4
Cefdinir Impurity 4
Brand Name:
Vulcanchem
CAS No.:
178422-45-2
VCID:
VC0141848
InChI:
InChI=1S/C14H15N5O6S2/c1-4-5-2-26-11(18-7(5)13(23)25-4)9(12(21)22)17-10(20)8(19-24)6-3-27-14(15)16-6/h3-4,9,11,18,24H,2H2,1H3,(H2,15,16)(H,17,20)(H,21,22)/b19-8+
SMILES:
CC1C2=C(C(=O)O1)NC(SC2)C(C(=O)O)NC(=O)C(=NO)C3=CSC(=N3)N
Molecular Formula:
C14H15N5O6S2
Molecular Weight:
413.4 g/mol
Cefdinir Impurity 4
CAS No.: 178422-45-2
Cat. No.: VC0141848
Molecular Formula: C14H15N5O6S2
Molecular Weight: 413.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 178422-45-2 |
|---|---|
| Molecular Formula | C14H15N5O6S2 |
| Molecular Weight | 413.4 g/mol |
| IUPAC Name | 2-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-2-(5-methyl-7-oxo-1,2,4,5-tetrahydrofuro[3,4-d][1,3]thiazin-2-yl)acetic acid |
| Standard InChI | InChI=1S/C14H15N5O6S2/c1-4-5-2-26-11(18-7(5)13(23)25-4)9(12(21)22)17-10(20)8(19-24)6-3-27-14(15)16-6/h3-4,9,11,18,24H,2H2,1H3,(H2,15,16)(H,17,20)(H,21,22)/b19-8+ |
| Standard InChI Key | DKFLDACXFQGVEO-UFWORHAWSA-N |
| Isomeric SMILES | CC1C2=C(C(=O)O1)NC(SC2)C(C(=O)O)NC(=O)/C(=N/O)/C3=CSC(=N3)N |
| SMILES | CC1C2=C(C(=O)O1)NC(SC2)C(C(=O)O)NC(=O)C(=NO)C3=CSC(=N3)N |
| Canonical SMILES | CC1C2=C(C(=O)O1)NC(SC2)C(C(=O)O)NC(=O)C(=NO)C3=CSC(=N3)N |
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